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Compound of Interest

Compound Name: (2-Methylpyrimidin-5-yl)methanol

Cat. No.: B151224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2-Methylpyrimidin-5-yl)methanol is a heterocyclic organic compound featuring a pyrimidine

ring substituted with a methyl group at the 2-position and a hydroxymethyl group at the 5-

position. This molecule serves as a valuable building block in the synthesis of more complex

chemical entities, particularly in the realm of medicinal chemistry and drug discovery. Its

structural motifs are present in various biologically active compounds, making it a key

intermediate for the development of novel therapeutic agents. This technical guide provides a

comprehensive review of the current research on (2-Methylpyrimidin-5-yl)methanol, covering

its synthesis, chemical properties, and potential applications, with a focus on experimental

details and quantitative data.

Chemical Properties and Data
(2-Methylpyrimidin-5-yl)methanol is a white crystalline solid.[1] A summary of its key

chemical and physical properties is presented in the table below.
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Property Value Reference

Molecular Formula C₆H₈N₂O [1]

Molecular Weight 124.14 g/mol [1]

CAS Number 2239-83-0

Appearance White crystalline solid [1]

Melting Point 102-103°C [1]

Boiling Point 237°C [1]

Density 1.171 g/cm³ [1]

Flash Point 97.1°C [1]

Refractive Index 1.549 [1]

Vapor Pressure 0.0253 mmHg at 25°C [1]

Synthesis of (2-Methylpyrimidin-5-yl)methanol
A common and effective method for the synthesis of (2-Methylpyrimidin-5-yl)methanol
involves the reduction of 2-methyl-5-pyrimidinecarboxaldehyde.

Experimental Protocol: Reduction of 2-Methyl-5-
pyrimidinecarboxaldehyde
Materials:

2-Methyl-5-pyrimidinecarboxaldehyde

Methanol (MeOH)

Sodium borohydride (NaBH₄)

Saturated ammonium chloride solution

Ethyl acetate
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Anhydrous sodium sulfate

Procedure:

Dissolve 2-Methyl-5-pyrimidinecarboxaldehyde (8 g, 66 mmol) in methanol (100 mL) in a

reaction vessel and cool the solution to 0°C using an ice bath.

Slowly add sodium borohydride (7.5 g, 197 mmol) to the solution while maintaining the

temperature between 0-15°C.

Stir the reaction mixture for 3 hours at this temperature.

Upon completion of the reaction (monitored by TLC), quench the reaction by the addition of

saturated ammonium chloride solution (30 mL).

Extract the product with ethyl acetate (3 x 20 mL).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the residue by silica gel column chromatography to afford (2-methylpyrimidin-5-
yl)methanol as a white solid.

Yield: 4.1 g (51%)

Synthesis Workflow

2-Methyl-5-pyrimidinecarboxaldehyde NaBH4, MeOH
0-15°C, 3h

Reduction (2-Methylpyrimidin-5-yl)methanol

Click to download full resolution via product page

Caption: Reduction of 2-methyl-5-pyrimidinecarboxaldehyde to (2-methylpyrimidin-5-
yl)methanol.

Spectroscopic Characterization
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Detailed spectroscopic data for (2-Methylpyrimidin-5-yl)methanol is crucial for its

identification and quality control. While publicly available, fully assigned spectra are limited, the

expected spectral features can be inferred from its structure.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the methyl

protons, the hydroxymethyl protons, the alcohol proton, and the aromatic protons on the

pyrimidine ring.

¹³C NMR: The carbon NMR spectrum will display resonances for the methyl carbon, the

hydroxymethyl carbon, and the carbons of the pyrimidine ring.

IR Spectroscopy: The infrared spectrum should exhibit a broad absorption band in the region

of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the alcohol group.

Characteristic C-H, C=N, and C=C stretching and bending vibrations of the pyrimidine ring

are also expected.

Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the

molecular weight of the compound (124.14 g/mol ).

Applications in Drug Development and Medicinal
Chemistry
The pyrimidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous

approved drugs and clinical candidates. (2-Methylpyrimidin-5-yl)methanol serves as a key

intermediate in the synthesis of various biologically active molecules.

While specific biological activity data for (2-Methylpyrimidin-5-yl)methanol itself is not widely

reported, its derivatives have been investigated for various therapeutic applications. For

instance, pyrimidine derivatives have shown potential as:

Anti-proliferative agents: Novel pyrimidine-5-carbonitrile derivatives have been synthesized

and evaluated for their in vitro cytotoxic activities against cancer cell lines, with some

compounds showing high inhibitory activity.[2]

VEGFR-2 inhibitors: Certain pyrimidine-5-carbonitrile derivatives have demonstrated

inhibitory activity against Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key
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target in angiogenesis.[2]

DHFR inhibitors: Methyl 2-(1H-pyrazol-4-ylthio)-1,2,3,4-tetrahydro-6-methylpyrimidine-5-

carboxylate derivatives have been designed as potential inhibitors of Dihydrofolate reductase

(DHFR), an important enzyme for bacterial growth.[3]

The presence of the reactive hydroxymethyl group in (2-Methylpyrimidin-5-yl)methanol
allows for further chemical modifications, enabling the synthesis of a diverse library of

compounds for biological screening.

Logical Relationship of Application

(2-Methylpyrimidin-5-yl)methanol

Key Intermediate

Synthesis of Pyrimidine Derivatives

Chemical Modification

Biological Activity

Screening

Potential Therapeutic Applications
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Caption: Role of (2-Methylpyrimidin-5-yl)methanol in drug discovery.
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Conclusion
(2-Methylpyrimidin-5-yl)methanol is a synthetically accessible and versatile building block

with significant potential in medicinal chemistry. The availability of a straightforward synthesis

protocol facilitates its use in the development of novel pyrimidine-based compounds. While

direct biological data on the parent molecule is scarce, the demonstrated activity of its

derivatives highlights the importance of this compound as a scaffold for the discovery of new

therapeutic agents. Further research into the biological properties of (2-Methylpyrimidin-5-
yl)methanol and its analogs is warranted to fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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